Cas no 2378502-38-4 (Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate
• CAS No: 2378502-38-4
• MF: C₁₅H₂₁ClN₄O₃
• MW: 340.805242300034
• CID: 5463188
• Update Time: 2025-10-19

Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate
• Z3593793753
• tert-butyl 3-(2-chloropyrimidine-5-amido)piperidine-1-carboxylate

• Inchi： 1S/C15H21ClN4O3/c1-15(2,3)23-14(22)20-6-4-5-11(9-20)19-12(21)10-7-17-13(16)18-8-10/h7-8,11H,4-6,9H2,1-3H3,(H,19,21)
• InChI Key： JFQHGSXPRJQWQK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(NC1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 340.1302182 g/mol
• Monoisotopic Mass: 340.1302182 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.4
• Molecular Weight: 340.80

Additional information on Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate

Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate (CAS No. 2378502-38-4): A Comprehensive Overview

Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate (CAS No. 2378502-38-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of piperidine and features a tert-butyl group, a chloropyrimidine moiety, and an amide linkage. The unique structural characteristics of this molecule make it an intriguing candidate for various pharmaceutical and biochemical studies.

The chemical structure of Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate is characterized by its central piperidine ring, which is a common motif in many biologically active compounds. The tert-butyl group attached to the piperidine ring provides steric hindrance and enhances the stability of the molecule. The chloropyrimidine moiety, on the other hand, introduces a highly reactive functional group that can participate in various chemical reactions, making it a valuable building block in synthetic chemistry.

Recent research has focused on the pharmacological properties of Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate. Studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes it a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This dual functionality as both an anticancer and anti-inflammatory agent makes it a versatile candidate for further drug development.

The synthesis of Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate involves several steps, including the formation of the piperidine ring, the introduction of the tert-butyl group, and the attachment of the chloropyrimidine moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

One of the key challenges in the development of Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate is optimizing its pharmacokinetic properties. Researchers are actively working on improving its solubility, bioavailability, and metabolic stability to enhance its therapeutic efficacy. Preclinical studies have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate in human subjects. Early-phase trials have reported positive outcomes, with patients showing significant improvements in tumor reduction and inflammation control. These findings have generated considerable excitement within the scientific community and have paved the way for further clinical investigations.

The potential applications of Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate extend beyond cancer and inflammation. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. The versatility of this compound makes it a valuable asset in the pharmaceutical industry's quest for innovative treatments.

In conclusion, Tert-butyl 3-[(2-chloropyrimidine-5-carbonyl)amino]piperidine-1-carboxylate (CAS No. 2378502-38-4) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, this compound may well become an important tool in the fight against various diseases.